Cas no 69455-34-1 (2-(cyclohex-1-en-1-yl)-2-hydroxyacetic acid)

• Product Name: 2-(cyclohex-1-en-1-yl)-2-hydroxyacetic acid
• CAS No: 69455-34-1
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD19301074
• CID: 5617124
• PubChem ID: 12434582
• Update Time: 2024-03-01

2-(cyclohex-1-en-1-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclohex-1-en-1-yl)-2-hydroxyacetic acid
• SCHEMBL10171591
• 69455-34-1
• 1-cyclohexen-1-yl(hydroxy)acetic acid
• 2-(1-cyclohexenyl)-2-hydroxyacetic acid
• EN300-2968126
• 1-Cyclohexene-1-acetic acid, α-hydroxy-

• MDL： MFCD19301074
• Inchi： 1S/C8H12O3/c9-7(8(10)11)6-4-2-1-3-5-6/h4,7,9H,1-3,5H2,(H,10,11)
• InChI Key： DMJDGSYFXJOVEB-UHFFFAOYSA-N
• SMILES： C(C1=CCCCC1)(O)C(=O)O

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 320.5±30.0 °C(Predicted)
• pka: 3.94±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives